Cas no 1955514-32-5 (4-Bromo-3-methylbenzylamine hydrochloride)
4-Bromo-3-methylbenzylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-3-methylphenyl)methanamine hydrochloride
- (4-BROMO-3-METHYLPHENYL)METHANAMINE HCL
- Y12257
- (4-bromo-3-methylphenyl)methanamine;hydrochloride
- Z2293605627
- 4-Bromo-3-methylbenzylamine hydrochloride
-
- MDL: MFCD11045193
- Inchi: 1S/C8H10BrN.ClH/c1-6-4-7(5-10)2-3-8(6)9;/h2-4H,5,10H2,1H3;1H
- InChI Key: ZKXAYXQUEHWTIC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(CN)=CC=1C.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 105
- Topological Polar Surface Area: 26
4-Bromo-3-methylbenzylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B283780-250mg |
4-Bromo-3-methylbenzylamine hydrochloride |
1955514-32-5 | 250mg |
$ 200.00 | 2022-06-07 | ||
| TRC | B283780-500mg |
4-Bromo-3-methylbenzylamine hydrochloride |
1955514-32-5 | 500mg |
$ 325.00 | 2022-06-07 | ||
| TRC | B283780-1000mg |
4-Bromo-3-methylbenzylamine hydrochloride |
1955514-32-5 | 1g |
$ 515.00 | 2022-06-07 | ||
| Enamine | EN300-251794-0.05g |
(4-bromo-3-methylphenyl)methanamine hydrochloride |
1955514-32-5 | 95% | 0.05g |
$35.0 | 2024-06-19 | |
| Enamine | EN300-251794-0.1g |
(4-bromo-3-methylphenyl)methanamine hydrochloride |
1955514-32-5 | 95% | 0.1g |
$52.0 | 2024-06-19 | |
| Enamine | EN300-251794-0.25g |
(4-bromo-3-methylphenyl)methanamine hydrochloride |
1955514-32-5 | 95% | 0.25g |
$75.0 | 2024-06-19 | |
| Enamine | EN300-251794-0.5g |
(4-bromo-3-methylphenyl)methanamine hydrochloride |
1955514-32-5 | 95% | 0.5g |
$118.0 | 2024-06-19 | |
| Enamine | EN300-251794-1.0g |
(4-bromo-3-methylphenyl)methanamine hydrochloride |
1955514-32-5 | 95% | 1.0g |
$150.0 | 2024-06-19 | |
| Enamine | EN300-251794-2.5g |
(4-bromo-3-methylphenyl)methanamine hydrochloride |
1955514-32-5 | 95% | 2.5g |
$262.0 | 2024-06-19 | |
| Enamine | EN300-251794-5.0g |
(4-bromo-3-methylphenyl)methanamine hydrochloride |
1955514-32-5 | 95% | 5.0g |
$450.0 | 2024-06-19 |
4-Bromo-3-methylbenzylamine hydrochloride Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-Bromo-3-methylbenzylamine hydrochloride
Comprehensive Overview of 4-Bromo-3-methylbenzylamine hydrochloride (CAS No. 1955514-32-5)
4-Bromo-3-methylbenzylamine hydrochloride (CAS No. 1955514-32-5) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This brominated aromatic amine derivative is recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for high-purity chemical intermediates, this compound has garnered significant attention due to its potential applications in drug discovery and functional material design.
The molecular structure of 4-Bromo-3-methylbenzylamine hydrochloride features a bromine substituent at the para position and a methyl group at the meta position relative to the benzylamine moiety. This arrangement contributes to its reactivity in cross-coupling reactions, particularly in palladium-catalyzed transformations, which are pivotal in modern organic synthesis. Researchers frequently employ this compound as a building block for constructing complex molecules, including biologically active compounds and advanced materials.
In recent years, the compound has been associated with emerging trends in green chemistry and sustainable synthesis. Scientists are exploring its use in catalyst-free reactions and energy-efficient processes, aligning with global efforts to reduce environmental impact. The pharmaceutical industry has shown particular interest in its potential as a precursor for targeted therapeutics, especially in the development of small-molecule inhibitors and modulators of protein-protein interactions.
Analytical characterization of 4-Bromo-3-methylbenzylamine hydrochloride typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent quality standards required for research and industrial applications. The hydrochloride salt form enhances its stability and solubility in various solvents, facilitating its handling in laboratory settings.
From a commercial perspective, the global market for fine chemicals like 4-Bromo-3-methylbenzylamine hydrochloride is expanding rapidly. This growth is driven by increasing R&D investments in life sciences and the continuous demand for novel chemical entities. Suppliers emphasize custom synthesis options and scale-up capabilities to meet diverse research needs while maintaining regulatory compliance with international standards.
Safety considerations for handling 4-Bromo-3-methylbenzylamine hydrochloride follow standard laboratory protocols for amine derivatives. Proper personal protective equipment (PPE) and ventilation systems are recommended during its use. The compound's material safety data sheet (MSDS) provides detailed guidance on storage conditions, typically recommending cool, dry environments away from incompatible substances.
Future research directions for 4-Bromo-3-methylbenzylamine hydrochloride may explore its incorporation into metal-organic frameworks (MOFs) or its potential in photocatalytic applications. The compound's versatility continues to make it a subject of interest in academic and industrial laboratories worldwide, particularly in the context of developing next-generation functional materials and precision therapeutics.
1955514-32-5 (4-Bromo-3-methylbenzylamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)